Cas no 1805063-87-9 (Ethyl 2-amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate)

• Product Name: Ethyl 2-amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate
• CAS No: 1805063-87-9
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 4811001
• Update Time: 2025-05-26

Ethyl 2-amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate

• Inchi： 1S/C9H9F3N2O2/c1-2-16-9(15)5-3-4(10)6(7(11)12)8(13)14-5/h3,7H,2H2,1H3,(H2,13,14)
• InChI Key： VWOWORZOKGYCOD-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OCC)N=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.8
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate

Comprehensive Overview of Ethyl 2-amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate (CAS No. 1805063-87-9)

Ethyl 2-amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate (CAS No. 1805063-87-9) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound belongs to the class of heterocyclic compounds, which are widely studied for their bioactive properties. The presence of difluoromethyl and fluoro substituents enhances its reactivity and selectivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridines has surged due to their role in drug discovery and crop protection. Researchers are particularly interested in CAS 1805063-87-9 for its unique structural features, which contribute to improved metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and sustainable agriculture, where tailored chemical solutions are essential.

The synthesis of Ethyl 2-amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate involves multi-step reactions, often starting from readily available pyridine precursors. Key steps include fluorination, esterification, and amination, which are optimized for yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring compliance with industry standards.

One of the most searched questions related to this compound is: "What are the applications of Ethyl 2-amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate in drug development?" Studies suggest its potential as a building block for kinase inhibitors and antimicrobial agents, addressing critical challenges in oncology and infectious diseases. Its fluorine-rich structure also makes it a candidate for PET imaging probes, a hot topic in diagnostic research.

Another trending topic is the environmental impact of fluorinated compounds. While CAS 1805063-87-9 is not classified as hazardous, its degradation pathways and ecotoxicity are under investigation to align with green chemistry principles. This reflects the broader shift toward eco-friendly synthesis methods and biodegradable alternatives in the chemical industry.

In agrochemicals, Ethyl 2-amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate is explored for its herbicidal and fungicidal properties. Its mode of action targets specific enzymes in pests, reducing off-target effects—a priority in integrated pest management (IPM). This resonates with the global push for sustainable farming practices and reduced chemical residues in food.

From a commercial perspective, the market for fluoropyridine derivatives is expanding, driven by patents and R&D investments. Suppliers of CAS 1805063-87-9 emphasize high-purity grades (>98%) to meet the stringent requirements of pharmaceutical GMP and agrochemical formulations. Custom synthesis and scale-up services are also in demand, catering to diverse industrial needs.

In summary, Ethyl 2-amino-3-(difluoromethyl)-4-fluoropyridine-6-carboxylate (CAS No. 1805063-87-9) represents a versatile and high-value chemical with cross-disciplinary relevance. Its applications in drug discovery, agriculture, and material science underscore its importance in modern research and development. As innovation continues, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.